Cas no 1213846-75-3 ((1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine)

(1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine structure
1213846-75-3 structure
Product Name:(1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine
CAS No:1213846-75-3
MF:C10H13ClFN
MW:201.668325185776
MDL:MFCD22371842
CID:1031046
PubChem ID:53484768
Update Time:2025-04-20

(1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-Cyclopropyl(2-fluorophenyl)methanamine hydrochloride
    • (R)-Cyclopropyl(2-fluorophenyl)methamine hydrochloride
    • (R)-Cyclopropyl(2-fluorophenyl)methanamine HCl
    • (1r)-cyclopropyl(2-fluorophenyl)methylamine hydrochloride
    • (R)-cyclopropyl(2-fluorophenyl)methanamine-HCl
    • AK133213
    • (1R)CYCLOPROPYL(2-FLUOROPHENYL)METHYLAMINE-HCl
    • ST2401615
    • AX8254764
    • AB0000550
    • (R)-1-Cyclopropyl-1-(2-fluorophenyl)methanamine--hydrogen chloride (1/1)
    • (1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine
    • DTXSID10704204
    • CS-0162149
    • A891794
    • (R)-cyclopropyl-(2-fluorophenyl)methanamine;hydrochloride
    • (R)-Cyclopropyl(2-fluorophenyl)methanaminehydrochloride
    • 1213846-75-3
    • (1R)-1-CYCLOPROPYL-1-(2-FLUOROPHENYL)METHANAMINE HYDROCHLORIDE
    • AS-55155
    • MFCD22371842
    • (1r)-cyclopropyl(2-fluorophenyl)methylamine HCl
    • Y10275
    • AKOS015923128
    • MDL: MFCD22371842
    • Inchi: 1S/C10H12FN.ClH/c11-9-4-2-1-3-8(9)10(12)7-5-6-7;/h1-4,7,10H,5-6,12H2;1H/t10-;/m1./s1
    • InChI Key: ZERUEQOFZLOJJX-HNCPQSOCSA-N
    • SMILES: Cl.FC1C=CC=CC=1[C@@H](C1CC1)N

Computed Properties

  • Exact Mass: 201.0720553g/mol
  • Monoisotopic Mass: 201.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • Melting Point: NA

(1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine Security Information

(1R)-1-cyclopropyl-1-(2-fluorophenyl)methanamine Pricemore >>

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